3-(([1,1'-Biphenyl]-2-yloxy)methyl)pyrrolidine hydrochloride

Specification

• CAS No.: 1220028-54-5
• Molecular Formula: C17H20ClNO
• Molecular Weight: 289.8 g/mol
• IUPAC Name: 3-[(2-phenylphenoxy)methyl]pyrrolidine;hydrochloride
• Standard InChI: InChI=1S/C17H19NO.ClH/c1-2-6-15(7-3-1)16-8-4-5-9-17(16)19-13-14-10-11-18-12-14;/h1-9,14,18H,10-13H2;1H
• Standard InChI Key: FBRCAXVBKZEYAZ-UHFFFAOYSA-N
• SMILES: C1CNCC1COC2=CC=CC=C2C3=CC=CC=C3.Cl
• Canonical SMILES: C1CNCC1COC2=CC=CC=C2C3=CC=CC=C3.Cl

Introduction

Chemical Identity and Structural Characteristics

3-(([1,1'-Biphenyl]-2-yloxy)methyl)pyrrolidine hydrochloride is a synthetic organic compound with distinct structural features that contribute to its chemical behavior and potential applications. The compound belongs to the broader class of substituted pyrrolidines, which are nitrogen-containing heterocyclic compounds.

Basic Chemical Properties

The fundamental chemical properties of 3-(([1,1'-Biphenyl]-2-yloxy)methyl)pyrrolidine hydrochloride are summarized in Table 1, providing essential information for researchers and chemical professionals.

Table 1: Chemical Properties of 3-(([1,1'-Biphenyl]-2-yloxy)methyl)pyrrolidine hydrochloride

Property	Value
Molecular Formula	C₁₇H₂₀ClNO
CAS Number	1220028-54-5
MDL Number	MFCD13560377
Molecular Weight	289.80 g/mol
Chemical Class	Substituted pyrrolidine
Hazard Classification	Irritant

The molecular structure features a pyrrolidine ring (a five-membered nitrogen-containing heterocycle) connected via a methyl linker to a biphenyl-2-yloxy group. The compound exists as a hydrochloride salt, which typically improves its stability and water solubility compared to the free base form.

Structural Analysis

The compound's core structure consists of a pyrrolidine ring with a substitution at the 3-position. This substitution involves a methyl linker connecting to an oxygen atom, which in turn connects to the 2-position of a biphenyl group. The biphenyl moiety consists of two benzene rings connected through a single bond, creating a characteristic structural motif that influences the compound's physical and chemical properties.

Physical Properties and Characteristics

Understanding the physical properties of 3-(([1,1'-Biphenyl]-2-yloxy)methyl)pyrrolidine hydrochloride is essential for its handling, storage, and application in various contexts.

Appearance and Solubility

3-(([1,1'-Biphenyl]-2-yloxy)methyl)pyrrolidine hydrochloride typically appears as a crystalline solid at room temperature. As a hydrochloride salt, it generally exhibits enhanced water solubility compared to its free base form, which is a common characteristic of amine hydrochlorides. This improved water solubility makes it potentially more suitable for certain pharmaceutical applications where aqueous solubility is advantageous.

Product Code	Package Size	Approximate Price (USD)
049975-500MG	500 mg	Not specified
049975-2.5G	2.5 g	Not specified
101889-800	Not specified	364.62

This commercial availability indicates that the compound has sufficient research or industrial interest to warrant its production and distribution by chemical supply companies.

Related Compounds and Comparative Analysis

Examining related compounds can provide context for understanding the properties and potential applications of 3-(([1,1'-Biphenyl]-2-yloxy)methyl)pyrrolidine hydrochloride.

Structural Analogs

Several structural analogs may share similarities with the target compound:

• Other substituted pyrrolidines with different functional groups at the 3-position

• Related compounds with similar biphenyl-ether linkages but different heterocyclic systems

• Non-salt forms or alternative salt forms of the same basic structure

Research Gaps and Future Directions

The limited information specific to 3-(([1,1'-Biphenyl]-2-yloxy)methyl)pyrrolidine hydrochloride in the available literature points to several research gaps and potential future directions.

Identified Research Needs

Future research on this compound could beneficially focus on:

• Detailed physical and chemical characterization

• Exploration of specific biological activities or pharmacological properties

• Development of optimized synthetic routes

• Investigation of structure-activity relationships with structural analogs